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Compound of Interest

Compound Name: 6, 7-Dihydro-4(5H)-benzofuranone

Cat. No.: B090815

Technical Support Center: 6,7-Dihydro-4(5H)-
benzofuranone

This guide provides researchers, scientists, and drug development professionals with essential
information on the stability and storage of 6,7-Dihydro-4(5H)-benzofuranone (CAS: 16806-93-
2), along with troubleshooting for common experimental issues.

Frequently Asked Questions (FAQSs)

Q1: What are the recommended long-term storage conditions for 6,7-Dihydro-4(5H)-
benzofuranone?

For long-term stability, it is recommended to store 6,7-Dihydro-4(5H)-benzofuranone in a
tightly sealed container in a cool, dry place. While some suppliers suggest room temperature
storage, its low melting point (30-34°C) means it may be a liquid in warmer climates.[1][2] For
maximum shelf-life and to prevent potential degradation, storing in a refrigerator is advisable.
Keep away from direct sunlight and sources of ignition, as it is classified as a combustible solid.

Q2: What is the appearance of pure 6,7-Dihydro-4(5H)-benzofuranone, and can its color
indicate degradation?

Pure 6,7-Dihydro-4(5H)-benzofuranone can range from a colorless to pale yellow solid or
liquid.[2][3] A significant change in color, such as darkening to yellow or brown, may suggest
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degradation or the presence of impurities.[2] If you observe a noticeable color change, it is
recommended to verify the compound's purity using an appropriate analytical method (e.qg.,
NMR, GC-MS) before use.

Q3: What is the general stability of this compound?

6,7-Dihydro-4(5H)-benzofuranone is considered relatively stable under standard laboratory
conditions.[3] However, as a ketone, it can undergo reactions typical of carbonyl compounds,
such as nucleophilic addition.[3] This implies it may be sensitive to strong nucleophiles, acids,

or bases.
Q4: What solvents are compatible with 6,7-Dihydro-4(5H)-benzofuranone?

It generally shows good solubility in organic solvents, while its solubility in water is limited.[3]
Common organic solvents like dichloromethane, ethyl acetate, and acetone are suitable for
dissolving this compound. When using protic solvents (e.g., methanol, ethanol), be aware of
the potential for reactions with the carbonyl group, especially if catalysts are present.

Troubleshooting Guide
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Observed Issue

Potential Cause

Recommended Action

Inconsistent analytical results
(e.g., new peaks in NMR/GC-
MS)

Degradation: The compound
may have degraded due to
improper storage (exposure to
heat, light, or air).

1. Review storage conditions.
Ensure the container is sealed
and stored at the correct
temperature away from light.2.
Re-purify the compound if
necessary (e.g., column
chromatography).3. Obtain a
fresh, verified batch for critical

experiments.

Solvent Reactivity: The solvent
used in the experiment or for
storage may be reacting with

the compound.

1. Use aprotic, anhydrous
solvents for reactions sensitive
to nucleophilic attack.2.
Prepare solutions fresh before
use and avoid long-term

storage in solution.

Low or no yield in a reaction

Reagent Incompatibility: The
compound may be reacting
with other reagents in an
unintended way (e.g., strong

bases or nucleophiles).

1. Review the reaction
mechanism for potential side
reactions involving the ketone
functional group.2. Protect the
ketone group if it is not the
intended reaction site.3.

Ensure all reagents are of high

purity.

Change in physical
appearance (e.g., color
darkening, solidification of

liquid)

Degradation or Impurity: The
compound may be degrading

or absorbing moisture.

1. Confirm the melting point of
the solid. A broad or depressed
melting point suggests
impurity.2. Analyze the material
by TLC or GC to check for
impurities.3. If purity is
compromised, consider

purification or replacement.

Poor solubility in a chosen

solvent

Incorrect Solvent Choice or

Low Purity: The solvent may

1. Test solubility in a small
scale with a panel of

solvents.2. Confirm the purity
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be inappropriate, or impurities of your material, as impurities
may be affecting solubility. can significantly alter solubility

characteristics.

Summary of Physicochemical Properties & Storage

Property Value Source
CAS Number 16806-93-2 [4][5]
Molecular Formula CsHsO2 [11[3114115]
Molecular Weight 136.15 g/mol [41[5]

Colorless to pale yellow or

Appearance transparent yellow to brown [2][3]
solid/liquid

Melting Point 30-34 °C [2]

Boiling Point 115-118 °C @ 16 mmHg [2]

Density ~1.162 g/mL at 25 °C [2]

Cool, dry place. Refrigeration
Recommended Storage recommended. Keep away [1]

from light and ignition sources.

Storage Class 11 (Combustible Solids)

Experimental Protocols

Currently, specific, publicly available experimental protocols for the stability testing of 6,7-
Dihydro-4(5H)-benzofuranone are limited. A general approach to assess stability would
involve:

Forced Degradation Study Protocol:
o Sample Preparation: Prepare multiple, identical samples of the compound.

» Stress Conditions: Expose individual samples to a range of conditions:
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[e]

Heat: Store at elevated temperatures (e.g., 40°C, 60°C).

o

Light: Expose to UV and/or visible light (photostability chamber).

[¢]

Humidity: Store in a high humidity environment (e.g., 75% RH).

Acid/Base Hydrolysis: Dissolve in a solvent and add a small amount of acid (e.g., 0.1M
HCI) or base (e.g., 0.1M NaOH).

[¢]

Oxidation: Treat with an oxidizing agent (e.g., hydrogen peroxide).

[¢]

o Time Points: Pull samples at various time points (e.g., 1, 3, 7, 14 days).

» Analysis: Analyze the stressed samples against a control (stored under ideal conditions)
using a stability-indicating method, such as HPLC with a UV detector or GC-MS, to quantify
the parent compound and detect any degradants.

Visual Troubleshooting Guide
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Caption: Troubleshooting workflow for experiments involving 6,7-Dihydro-4(5H)-
benzofuranone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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